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Introduction

Dipentaerythritol (DPE) is a polyol organic compound with a unique star-shaped molecular
architecture that provides a foundation for a diverse range of chemical functionalities and
applications.[1] As the ether dimer of pentaerythritol, DPE possesses six primary hydroxyl
groups, making it a highly functional building block in polymer chemistry, materials science, and
the development of advanced chemical derivatives.[2][3] This guide provides a comprehensive
technical overview of DPE's molecular structure, physicochemical properties, synthesis, and
core functionalities, with a special focus on its applications relevant to researchers and drug
development professionals.

Molecular Structure and Identification

Dipentaerythritol is an organic compound with the formula O[CH2C(CH20H)s]2.[4] Its structure
features two pentaerythritol units linked by an ether bond.[2] This arrangement results in a
symmetric, multi-branched molecule with six terminal primary hydroxyl (-OH) groups, which are
the primary sites of its chemical reactivity.[2][3]

The IUPAC name for Dipentaerythritol is 2-[[3-hydroxy-2,2-
bis(hydroxymethyl)propoxy]methyl]-2-(hydroxymethyl)propane-1,3-diol.[4]

Caption: Molecular structure of Dipentaerythritol (DPE). (Within 100 characters)
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Physicochemical Properties

DPE is a white, crystalline solid at room temperature.[5] Its high melting point and low solubility
in water and many organic solvents are attributed to the extensive hydrogen bonding network
facilitated by its six hydroxyl groups.[2] Key physical and chemical properties are summarized
in the table below.
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Property Value Reference(s)
Identifiers
2-[[3-hydroxy-2,2-
bis(hydroxymethyl)propoxy]me
IUPAC Name thyl]-2- [4]
(hydroxymethyl)propane-1,3-
diol
CAS Number 126-58-9 [3]
EC Number 204-794-1 [4]
PubChem CID 31352 [3]
Molecular
Chemical Formula C10H2207 [4]
Molar Mass 254.28 g/mol [3]
Physical
Appearance White crystalline powder/solid [5]
Melting Point 215-222 °C [2][5]
Density 1.33-1.365 g/cm? [31[5]

Solubility in Water

0.22 g/100 mL

[5]

Solubility (Other)

Methanol: 0.25 g/100g ;
Ethanol: 0.07 g/100g ; Acetone
& Benzene: < 0.1 g/100g

[3]

Safety

LDso (rat, oral)

> 2000 mg/kg

[4]

Synthesis and Production

Dipentaerythritol is primarily obtained as a by-product during the industrial synthesis of
pentaerythritol.[3] The overall process involves the reaction of formaldehyde and acetaldehyde

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://en.wikipedia.org/wiki/Dipentaerythritol
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentaerythritol
https://en.wikipedia.org/wiki/Dipentaerythritol
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentaerythritol
https://en.wikipedia.org/wiki/Dipentaerythritol
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentaerythritol
https://acs.figshare.com/collections/Synthesis_of_Dipentaerythritol_from_Pentaerythritol_under_Acidic_Conditions/5122263
https://www.ruibaocafo.com/blog/how-to-avoid-side-reactions-during-the-synthesis-of-dipentaerythritol-692773.html
https://acs.figshare.com/collections/Synthesis_of_Dipentaerythritol_from_Pentaerythritol_under_Acidic_Conditions/5122263
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentaerythritol
https://acs.figshare.com/collections/Synthesis_of_Dipentaerythritol_from_Pentaerythritol_under_Acidic_Conditions/5122263
https://acs.figshare.com/collections/Synthesis_of_Dipentaerythritol_from_Pentaerythritol_under_Acidic_Conditions/5122263
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentaerythritol
https://en.wikipedia.org/wiki/Dipentaerythritol
https://www.benchchem.com/product/b087275?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentaerythritol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

in the presence of a base catalyst, followed by a Cannizzaro reaction.[2] DPE can also be
synthesized directly from pentaerythritol under acidic conditions through a

dehydration/condensation reaction.[1]
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Click to download full resolution via product page
Caption: General synthesis pathway for DPE. (Within 100 characters)

Core Functionality and Chemical Reactivity

The functionality of DPE is dominated by its six primary hydroxyl groups. These groups can
undergo a variety of chemical reactions, making DPE a versatile precursor for numerous

derivatives.

« Esterification: The hydroxyl groups readily react with carboxylic acids or their derivatives to
form esters.[2] This is the most commercially significant reaction, used to produce polyol
esters for high-performance lubricants, alkyd resins for coatings, and plasticizers.[1]
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 Etherification: Reaction with alkyl halides or other electrophiles can form ethers, modifying
the polarity and solubility of the DPE core.

e Halogenation: The hydroxyl groups can be replaced with halogens (e.g., Cl, Br) using
appropriate reagents, creating halogenated polyols used as flame retardants.

 Nitration: Reaction with nitric acid produces nitrate esters, which are high-energy materials.

(R-(OH)e)

Carboxylic Acid Acid Catalyst
(6 R'-COOH) Heat

DPE Hexaester
(R-(OOCR"e)

(Water (6 HzO))

Click to download full resolution via product page

Caption: Esterification of DPE to form a polyester. (Within 100 characters)

Applications in Research and Industry

The unique structure of DPE lends itself to a wide array of applications.

e High-Performance Lubricants: DPE-based polyol esters are used as base oils for synthetic
lubricants in demanding applications like aviation and automotive engines due to their
excellent thermal and oxidative stability.[1]

o Coatings and Resins: As a crosslinking agent, DPE is crucial in the production of alkyd
resins, providing enhanced hardness, gloss retention, and durability to paints and varnishes.

[1]
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» Polymers and Plastics: DPE functions as a stabilizer and plasticizer, particularly for PVC and
PET, improving their durability and workability.[6]

» Drug Development and Biomedical Applications: The rigid, three-dimensional scaffold of
DPE is of interest in medicinal chemistry and drug delivery. It can be functionalized to create
molecular platforms for combinatorial chemistry or serve as a core for dendrimer-like
structures.[7] Porous scaffolds made from DPE-acrylates have been investigated for tissue
engineering applications, such as fibroblast regeneration.[8] While DPE itself is not known to
be involved in biological signaling, its derivatives can be designed for specific biological
interactions.

Experimental Protocols
Synthesis of Dipentaerythritol from Pentaerythritol

This protocol is adapted from a study on the direct synthesis of DPE from PE under acidic
conditions.[1]

Materials:

e Pentaerythritol (PE)

» Sulfolane (solvent)

 Sulfuric acid (H2SOa, catalyst)

Equipment:

» Batch reactor with mechanical stirrer and temperature control
e Gas Chromatography (GC) equipment for analysis
Procedure:

o Prepare a suspension of pentaerythritol in sulfolane at a ratio of 2333 g/L in the batch
reactor.

» Add sulfuric acid to the suspension, corresponding to 0.5 mol% relative to the pentaerythritol.
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» Heat the reaction mixture to 175 °C while stirring.
e Maintain the reaction at 175 °C for 60 minutes.
o After 60 minutes, cool the reactor to stop the reaction.

e The product mixture can be analyzed by Gas Chromatography to determine the conversion
of PE and the selectivity for DPE.

« |solation of DPE can be performed via crystallization or column chromatography.

Quantitative Results from Study:

Parameter Value Reference
PE Conversion 28 - 50% [11[5]

DPE Selectivity 50 - 57% [1][5]
Isolated Yield 16% (at 28% conversion) [1][5]

| Isolated Purity (GC) | 72% |[1][5] |

Purification of Dipentaerythritol

DPE is often purified from by-products like tripentaerythritol through fractional crystallization,
leveraging differences in solubility.

Procedure (Conceptual):

o A mixture containing DPE and tripentaerythritol is suspended in water at a temperature
where DPE is substantially dissolved, but a significant portion of tripentaerythritol is not.[9]

e The undissolved tripentaerythritol is removed by hot filtration.
e The DPE-rich filtrate is then cooled, allowing the less soluble DPE to crystallize.

e The DPE crystals are collected by filtration, washed with cold water, and dried.
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e The purity can be assessed by melting point analysis or HPLC.

Analysis by Gas Chromatography (GC)

Due to its low volatility, DPE requires derivatization before GC analysis.[10]
Procedure Outline:

o Derivatization: A sample containing DPE is mixed with an acetylating agent (e.g., a mixture
of acetic anhydride and pyridine) in a sealed reaction tube.[10] The mixture is heated (e.g., at
120 °C) until a clear solution of the acetate derivatives is formed.[10]

e Injection: A small volume (e.g., 0.2 pL) of the derivatized solution is injected into the gas
chromatograph.[10]

e Separation: A suitable column (e.g., stainless steel column with 3% OV-17 + 3% XE-60) is
used to separate the derivatized components.[10]

o Detection: A Flame lonization Detector (FID) is typically used for detection.

» Quantification: The amounts of DPE and other components are determined by comparing
peak areas to those of known standards.

Analysis

Spectroscopy
Synthesis Purification / (NWR, FTIR)
Heat & Stir Hot Filtration Derivatization
4.‘ (6.9 175°C, 60 min) H Crude DPE Mixture ‘—»‘ Dissolve in Hot Solvent ‘——{ (Remove Insolubles) H Cool to Crystallize DPE H Filter & Dry Crystals H ©g, ‘——{ GC-FID Analysis

PE + Solvent +
Catalyst

Click to download full resolution via product page

Caption: Experimental workflow for DPE synthesis and analysis. (Within 100 characters)

Conclusion
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Dipentaerythritol is a highly functional and versatile chemical intermediate with a well-defined
molecular structure. Its six primary hydroxyl groups provide a platform for extensive chemical
modification, leading to a wide range of materials with tailored properties. From enhancing the
performance of lubricants and coatings to serving as a potential scaffold in biomedical
applications, DPE continues to be a molecule of significant interest in both industrial and
academic research. The protocols and data presented in this guide offer a foundational
resource for professionals seeking to understand and utilize the unique capabilities of
Dipentaerythritol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087275#molecular-structure-and-functionality-of-
dipentaerythritol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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